Cas no 2171988-53-5 (1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester
• CAS No: 2171988-53-5
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 5260755
• Update Time: 2025-11-01

1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester

• Inchi： 1S/C12H11NO4S/c1-17-12(14)10-6-2-5-9-8(10)4-3-7-11(9)18(13,15)16/h2-7H,1H3,(H2,13,15,16)
• InChI Key： RQAXIVAGHRKQHV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2C(C(S(N)(=O)=O)=CC=C2)=CC=C1

Additional information on 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester

Introduction to 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester (CAS No. 2171988-53-5)

1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2171988-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of both a naphthalene core and an aminosulfonyl functional group, which together contribute to its unique chemical properties and potential biological activities. The methyl ester moiety further modulates its reactivity and solubility, making it a versatile intermediate in synthetic chemistry.

The structure of 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester consists of a naphthalene ring system substituted at the 5-position with an aminosulfonyl group, which is esterified at the carboxyl position. This structural motif is particularly intriguing due to its ability to interact with biological targets in multiple ways. The naphthalene ring is known for its stability and aromaticity, while the aminosulfonyl group introduces both polarizability and hydrogen bonding capabilities. The methyl ester group enhances lipophilicity, facilitating membrane permeability and cellular uptake.

In recent years, there has been growing interest in derivatives of naphthalene-based compounds due to their potential applications in drug discovery. The presence of the aminosulfonyl group in 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester suggests that it may exhibit inhibitory activity against various enzymes and receptors. For instance, sulfonyl-containing compounds are well-documented for their role as inhibitors of carbonic anhydrase, an enzyme involved in numerous physiological processes. Additionally, the structural similarity to known bioactive molecules has prompted researchers to explore its potential as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester is its versatility as a building block in medicinal chemistry. Its dual functionality allows for further derivatization through various chemical reactions, such as nucleophilic substitution or reduction reactions, enabling the synthesis of more complex molecules with tailored properties. This flexibility has made it a valuable tool in academic research laboratories and pharmaceutical companies alike.

Recent studies have begun to uncover the pharmacological potential of 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester and its derivatives. For example, researchers have investigated its interactions with protease enzymes, which are critical targets in diseases such as cancer and inflammation. The aminosulfonyl group provides a hydrogen bond donor/acceptor pair that can effectively engage with hydrophobic pockets on the enzyme surface, potentially leading to high-affinity binding. Furthermore, computational modeling studies have suggested that this compound may exhibit selectivity over related enzymes, reducing off-target effects.

The synthesis of 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a naphthalene derivative at the 5-position using sulfonylation techniques. Subsequent esterification of the carboxyl group yields the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester has shown promise in materials science. Its unique structural features make it suitable for use as an intermediate in the development of organic electronic materials, such as light-emitting diodes (LEDs) and photovoltaic cells. The combination of aromatic stability and polar functional groups enhances its performance in these applications.

The biological activity of 1-Naphthalenecarboxylic acid, 5-(aminosulfonyl)-, methyl ester is further enhanced by its ability to undergo metabolic transformations within living systems. The methyl ester group can be hydrolyzed by esterase enzymes into the corresponding free carboxylic acid derivative, which may exhibit different pharmacological properties. This metabolic lability provides an additional layer of complexity and potential therapeutic benefit.

As research continues to evolve，the applications of 1-Naphthalenecarboxylic acid，5-(aminosulfonyl)-，methyl ester are expected to expand。Collaborative efforts between chemists，biologists，and pharmacologists will be crucial in unlocking its full potential。The development of new synthetic routes，together with innovative computational approaches，will accelerate the discovery process and lead to novel therapeutic interventions。